Cas no 1931961-80-6 (rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate)

Technical Introduction: rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold. Its stereochemistry, defined by the (1R,3R,5R) configuration, makes it a valuable intermediate in asymmetric synthesis, particularly for the construction of pharmacologically active molecules. The tert-butyl ester group enhances solubility and stability, facilitating handling and purification. This compound is often employed in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its constrained geometry, which can improve binding affinity and selectivity. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for researchers working on complex organic frameworks.

rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate structure

1931961-80-6 structure

Product Name:rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate

CAS No:1931961-80-6

MF:C₁₀H₁₇NO₂

MW:183.24748301506

CID:5655246

PubChem ID:121605072

Update Time:2025-05-26

rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-27725421
- EN300-6507941
- rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate
- 1993322-32-9
- AKOS026740543
- tert-butyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate
- 1931961-80-6
- rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate
- Inchi： 1S/C10H17NO2/c1-10(2,3)13-9(12)8-5-6-4-7(6)11-8/h6-8,11H,4-5H2,1-3H3/t6-,7-,8-/m0/s1
- InChI Key： WGFGXELKEDIFRZ-FXQIFTODSA-N
- SMILES： O(C(C)(C)C)C([C@@H]1C[C@@H]2C[C@@H]2N1)=O

Computed Properties

Exact Mass: 183.125928785g/mol
Monoisotopic Mass: 183.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 38.3Å²

rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27725421-1g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6		1g	$1729.0	2023-09-10
Enamine	EN300-27725421-5g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6		5g	$5014.0	2023-09-10
Enamine	EN300-27725421-10g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6		10g	$7435.0	2023-09-10
Enamine	EN300-27725421-0.05g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	0.05g	$1452.0	2025-03-20
Enamine	EN300-27725421-0.1g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	0.1g	$1521.0	2025-03-20
Enamine	EN300-27725421-0.25g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	0.25g	$1591.0	2025-03-20
Enamine	EN300-27725421-0.5g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	0.5g	$1660.0	2025-03-20
Enamine	EN300-27725421-1.0g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	1.0g	$1729.0	2025-03-20
Enamine	EN300-27725421-2.5g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	2.5g	$3389.0	2025-03-20
Enamine	EN300-27725421-5.0g	rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate	1931961-80-6	95.0%	5.0g	$5014.0	2025-03-20

rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate Related Literature

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Additional information on rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate

Rac-Tert-Butyl (1R,3R,5R)-2-Azabicyclo[3.1.0]Hexane-3-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate, identified by the CAS number 1931961-80-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential applications in drug design and development.

Bicyclic amines are known for their rigid and compact structures, which often contribute to their biological activity and stability. The 2-azabicyclo[3.1.0]hexane framework is particularly interesting as it combines the features of a six-membered ring with an amine group, creating a versatile scaffold for various chemical modifications. The tert-butyl ester group attached to the carboxylate position further enhances the molecule's stability and solubility properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The (1R,3R,5R) configuration of this compound plays a crucial role in its interaction with biological targets, such as enzymes or receptors, making it a promising candidate for therapeutic applications.

One of the most notable applications of rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its rigid structure allows for precise control over molecular interactions, which is essential for designing drugs with high specificity and efficacy.

Moreover, this compound has been explored in the context of enzyme inhibition and receptor binding studies, demonstrating its potential as a lead compound for drug discovery programs targeting various diseases, including neurological disorders and cancer.

The synthesis of rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of advanced techniques such as stereoselective cycloadditions and enantioselective reductions ensures the formation of the desired stereochemistry with high fidelity.

In terms of physical properties, this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions, making it suitable for in vitro and in vivo studies.

Recent research has also focused on the modification of this compound to enhance its pharmacokinetic properties, such as improving its bioavailability and reducing potential toxicity.

In conclusion, rac-tert-butyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate is a valuable molecule with significant potential in drug discovery and development due to its unique structural features and stereochemical properties.